5H-s-Triazolo(5,1-a)isoindole, 2-phenyl-

• CAS RN: 57312-00-2
• Molecular Formula: C15H11N3
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 2-phenyl-5H-[1,2,4]triazolo[5,1-a]isoindole
• InChI: InChI=1S/C15H11N3/c1-2-6-11(7-3-1)14-16-15-13-9-5-4-8-12(13)10-18(15)17-14/h1-9H,10H2
• InChI Key: LRWMMTRDMNVTEE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=NC(=NN31)C4=CC=CC=C4

Description

5H-s-Triazolo(5,1-a)isoindole, 2-phenyl- is a useful research compound. Its molecular formula is C15H11N3 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Phenyl-5-(o-bromomethylphenyl)-s-triazole hydrobromide (41 g) is added to a solution of 6.55 g of 80% sodium hydride in 525 ml of ethanol at about 20° C. The obtained mixture is refluxed for about two hours, then the solvent is distilled off. The crude residue is extracted with 620 ml of benzene and the organic phase is evaporated, yielding 18.6 g of 2-phenyl-5H-s-triazolo[5,1-a]isoindole, which is purified by crystallization from ethanol. M.p. 156°-8° C. The starting compound 3-phenyl-5-(o-bromomethylphenyl)-s-triazole hydrobromide is obtained by evaporation of a solution of 3-phenyl-5-(o-hydroxymethylphenyl)-s-triazole in acetic acid saturated with hydrogen bromide. M.p. 193°-5° C.